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Compound of Interest

Compound Name: POLYSILICONE-13

Cat. No.: B1176725

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQs) for utilizing
POLYSILICONE-13 to enhance the sensory profile of cosmetic formulations.

Frequently Asked Questions (FAQS)

Q1: What is POLYSILICONE-13 and what is its primary function in cosmetics?

Al: POLYSILICONE-13 is a siloxane polymer.[1] In cosmetics, it primarily functions as a hair
conditioning agent and a film-forming agent in skincare products.[2][3] Its main benefit is to
impart a smooth, silky texture, leaving hair easy to comb, supple, soft, and shiny, and
enhancing the smoothness and silkiness of the skin.[2][3]

Q2: What are the key sensory benefits of incorporating POLYSILICONE-13 into a formulation?

A2: While specific quantitative data for POLYSILICONE-13 is not readily available in public
literature, based on the properties of similar silicone elastomers, it is expected to provide a dry,
smooth, silky, and powdery feel upon application.[4] It can reduce tackiness and greasiness,
improve spreadability, and provide a long-lasting, luxurious skin feel.

Q3: In which types of cosmetic products can POLYSILICONE-13 be used?

A3: POLYSILICONE-13 is versatile and can be found in a variety of products, including hair
conditioners, sunscreens, facial treatments, and moisturizers.[5][6] It is also suitable for use in
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primers and other makeup products to enhance their feel and wear.[3]
Q4: Is POLYSILICONE-13 considered safe for use in cosmetics?

A4: Yes, POLYSILICONE-13 is considered safe for use in cosmetic products. The Cosmetic
Ingredient Review (CIR) Expert Panel has assessed the safety of related silicone polymers and
found them to be safe in the present practices of use and concentration.[7][8][9]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the experimental use of
POLYSILICONE-13.
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Issue

Potential Cause

Troubleshooting Steps

Poor dispersibility or
aggregation of
POLYSILICONE-13 in the

formulation.

Incompatibility with other
ingredients in the oil phase.

Improper mixing technique.

1. Pre-disperse
POLYSILICONE-13 in a
portion of the oil phase with a
high-shear mixer before
adding to the main batch. 2.
Evaluate the compatibility of
POLYSILICONE-13 with other
emollients and oils in the
formulation. Consider using a
silicone-based carrier fluid. 3.
Ensure adequate mixing speed
and time to achieve a

homogenous dispersion.

Phase separation or instability
in an emulsion containing
POLYSILICONE-13.

Incorrect emulsifier selection or
concentration. Disruption of
the emulsion structure by the

polymer.

1. Select an emulsifier system
that is robust and compatible
with silicone elastomers.
Emulsifiers with a low HLB
value are often suitable for
water-in-oil emulsions with
silicones. 2. Optimize the
concentration of the emulsifier.
3. Add POLYSILICONE-13 to
the oil phase before

emulsification.
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Desired sensory profile (e.g.,
slipperiness, powderiness) is

not achieved.

Insufficient concentration of
POLYSILICONE-13.
Interaction with other
ingredients masking the

sensory effect.

1. Incrementally increase the
concentration of
POLYSILICONE-13 in the
formulation, evaluating the
sensory profile at each step. 2.
Evaluate the impact of other
formulation components, such
as thickeners and powders, on
the overall sensory feel. Some
ingredients may dominate the

sensory profile.

Formulation feels too heavy or
greasy despite the addition of
POLYSILICONE-13.

High concentration of heavy
oils and waxes in the
formulation. POLYSILICONE-
13 concentration is not

optimized.

1. Reduce the concentration of
heavy emollients and waxes.
2. Increase the concentration
of POLYSILICONE-13 to
counteract the greasy feel of
other ingredients. 3. Consider
incorporating volatile silicones
to lighten the overall feel of the

formulation.

Loss of viscosity or thinning of

the formulation over time.

Interaction between
POLYSILICONE-13 and the

thickening system.

1. Evaluate the compatibility of
POLYSILICONE-13 with the
chosen thickener. Some
silicone elastomers can
interact with certain polymeric
thickeners. 2. Consider using a
different type of thickener, such
as a natural gum or a different

synthetic polymer.

Data Presentation

Table 1: Hypothetical Sensory Panel Evaluation of a Body Lotion with and without

POLYSILICONE-13
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This table presents illustrative data based on typical performance of silicone elastomers to

demonstrate the potential sensory enhancements provided by POLYSILICONE-13.

Control Lotion

Test Lotion (with 2%

Significance (p-

Sensory Attribute (without
POLYSILICONE-13) value)
POLYSILICONE-13)
Initial Feel
3 52+1.1 8.5+0.8 <0.05
(Spreadability)
Playtime (Rub-out) 48+09 7910 <0.05
Afterfeel (Tackiness) 6.1+1.3 2.3+£0.7 <0.05
Afterfeel (Greasiness) 5.8+1.2 1.9+0.6 <0.05
Afterfeel
45+1.0 8.8+0.9 <0.05
(Smoothness)
Afterfeel
1.2+05 65+1.1 <0.05

(Powderiness)

Scale: 0 = Not Perceptible, 10 = Highly Perceptible. Data are presented as Mean * Standard

Deviation.

Experimental Protocols

Protocol 1: Incorporation of POLYSILICONE-13 into an Oil-in-Water (O/W) Emulsion

Objective: To prepare a stable O/W lotion with an enhanced sensory profile using

POLYSILICONE-13.

Methodology:

¢ Oil Phase Preparation:

o In a primary beaker, combine the lipid components of the formulation (e.g., emollients,

fatty alcohols, and emulsifiers).

o Add POLYSILICONE-13 to the oil phase.
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o Heat the oil phase to 75-80°C with gentle stirring until all components are melted and
homogenous.

o Water Phase Preparation:

o In a separate beaker, combine the water-soluble ingredients (e.g., humectants, thickeners,
and preservatives) in deionized water.

o Heat the water phase to 75-80°C with stirring until all solids are dissolved.

o Emulsification:
o Slowly add the water phase to the oil phase under high-shear homogenization.
o Continue homogenization for 5-10 minutes to form a fine emulsion.

e Cooling and Final Additions:

[e]

Switch to gentle propeller mixing and begin cooling the emulsion.

(¢]

When the temperature reaches below 40°C, add any heat-sensitive ingredients, such as
fragrances and active ingredients.

o

Adjust the pH if necessary.

[¢]

Continue mixing until the lotion is uniform and has cooled to room temperature.
Protocol 2: Sensory Panel Evaluation of Cosmetic Formulations

Objective: To quantitatively assess the sensory attributes of a cosmetic formulation containing
POLYSILICONE-13.

Methodology:
e Panelist Selection:

o Recruit a panel of 10-15 trained sensory assessors who are familiar with evaluating the
sensory properties of topical products.
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e Product Samples:

o Prepare two coded samples: a control formulation without POLYSILICONE-13 and a test
formulation with a specified concentration of POLYSILICONE-13.

o Evaluation Procedure:

[¢]

Panelists will cleanse their hands and forearms and allow them to air dry for 15 minutes in
a controlled environment (temperature and humidity).

o A standardized amount of each product (e.g., 0.5 mL) will be applied to a designated area
on the forearm.

o Panelists will evaluate the products based on a predefined set of sensory attributes (e.g.,
spreadability, playtime, tackiness, greasiness, smoothness, powderiness) at different time
points (e.g., during application, 1 minute after application, and 5 minutes after application).

o Each attribute will be rated on a labeled magnitude scale (e.g., 0-10, where 0 is low
intensity and 10 is high intensity).

e Data Analysis:

o The data will be collected and analyzed using appropriate statistical methods (e.g.,
ANOVA, t-test) to determine if there are significant differences in the sensory profiles of
the control and test formulations.

Visualizations
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Caption: Mechanism of Sensory Enhancement with POLYSILICONE-13.
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Caption: Troubleshooting Workflow for POLYSILICONE-13 Formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1176725?utm_src=pdf-body-img
https://www.benchchem.com/product/b1176725?utm_src=pdf-body
https://www.benchchem.com/product/b1176725?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

. ewg.org [ewg.org]

. cosmileeurope.eu [cosmileeurope.eu]

. myrevea.com [myrevea.com|

. img.cosmeticsandtoiletries.com [img.cosmeticsandtoiletries.com]

. Polysilicone-13 - Daisy by Jeban.com [daisy.jeban.com]

. Polysilicone-13 (Ingredient Explained + Products) | SkinSort [skinsort.com]
. cir-safety.org [cir-safety.org]

. cir-safety.org [cir-safety.org]

°
© (0] ~ » &) faN w N -

. Safety Assessment of Polysilicone-11 as Used in Cosmetics - PubMed
[pubmed.ncbi.nim.nih.gov]
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Sensory Profiles with POLYSILICONE-13]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1176725#enhancing-the-sensory-profile-of-
cosmetics-with-polysilicone-13]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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